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CAS No.: 83871-09-4

Cat. No.: S597890

Get Quote

The table below summarizes the known physicochemical properties of N-Undecanoylglycine. Please note

that key experimental solubility data in common solvents is not available in the literature I found.

Property Value / Description Source / Notes

Chemical
Formula

C13H25NO3 [1] [2]

IUPAC Name 2-undecanamidoacetic acid [2]

Description An acylglycine with an 11-carbon fatty
acid chain as the acyl moiety.

[2]

Water Solubility
(Predicted)

0.06 g/L ALOGPS prediction; experimental data
not available [2]

logP (Predicted) 3.48 ALOGPS prediction; indicates
lipophilicity [2]

pKa (Strongest
Acidic)

4.05 (predicted) ChemAxon [2]
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Property Value / Description Source / Notes

Rule of Five Yes Suggests good drug-likeness potential
[2]

Stability Issues Information not available Specific stability studies under various
conditions (pH, temperature) were not

located.

General Strategies for Solubilization & Stability

For troubleshooting solubility and stability, here are some general methodologies you can adapt for N-

Undecanoylglycine based on standard pharmaceutical practices [3].

Technique Principle Example Methodology

pH Adjustment Alters the ionization state of the

molecule to increase aqueous
solubility.

Prepare buffer solutions at different pH values

(e.g., pH 2.0, 7.4). Add an excess of the
compound and agitate for 24-72 hours at a

constant temperature. Filter and analyze the
concentration in the supernatant. [3]

Cosolvency Uses water-miscible organic
solvents to reduce the dielectric

constant of the medium,
enhancing solubility.

Prepare water-solvent mixtures (e.g., ethanol,
methanol, PEG). Add an excess of the

compound and agitate. Determine solubility
after filtration. [3]

Complexation Entrapping or forming a complex
with another molecule (e.g.,

cyclodextrins) to enhance
solubility and stability.

Add an excess of the compound to aqueous
solutions containing different concentrations of

a complexing agent. Shake the mixtures, filter,
and analyze the dissolved concentration. [3]

Micellar
Solubilization

Uses surfactants at
concentrations above their critical

micelle concentration to solubilize
hydrophobic compounds within

micelles.

Add the compound to surfactant solutions (e.g.,
polysorbates, sodium lauryl sulfate) above their

CMC. Shake, then filter and analyze. [3]
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Suggested Experimental & Analytical Workflow

For a systematic approach, you can follow this general workflow to generate your own data.
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Start: Solubility & Stability Testing

1. Pre-formulation Analysis
• Define physicochemical properties

• Predict stability issues

2. Select Technique(s)
• pH adjustment

• Cosolvency
• Complexation

• Micellar solubilization

3. Conduct Solubility Study
• Shake-flask method

• Equilibrium for 24-72h
• Filter and analyze

4. Analytical Verification
• HPLC assay for concentration

• Check for degradation

5. Stability Assessment
• Monitor over time under

 various conditions (temp, pH)

Optimized Formulation

Click to download full resolution via product page
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A validated HPLC/UV method is crucial for accurate quantification in solubility and stability studies. While

a specific method for N-Undecanoylglycine was not found, you can adapt a general approach as follows [4]:

Instrument: Standard HPLC system with UV detector.
Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A mixture of aqueous buffer (e.g., phosphate) and an organic modifier (e.g.,
acetonitrile or methanol) in a gradient or isocratic mode.

Detection: UV detection at a wavelength suitable for the compound (requires spectral analysis).
Validation: The method should be validated for parameters like linearity, precision, accuracy, and
specificity to ensure reliable results [4].

FAQs for Technical Support

Here are some anticipated frequently asked questions for your support center.

Q1: What is the best way to store N-Undecanoylglycine for long-term stability? While specific studies

are lacking, a standard practice for lab chemicals is storing them as a solid at -20°C or -80°C in a tightly

sealed, desiccated container to minimize moisture and oxidative degradation. For solutions, consider the

solvent and prepare them fresh if possible.

Q2: I cannot dissolve N-Undecanoylglycine in aqueous buffers. What should I do? Given its predicted

low water solubility, you should employ solubilization strategies.

Start with cosolvency: Try dissolving it in a small volume of a water-miscible solvent like DMSO,

ethanol, or methanol, then dilute with your aqueous buffer.
Explore pH adjustment: Test solubility in buffers above and below its predicted pKa (4.05) to see if

ionization improves dissolution.
Consider complexing agents like cyclodextrins or surfactants like Tween 80.

Q3: How can I accurately measure the concentration of N-Undecanoylglycine in my experiments?

Using a validated HPLC/UV method is highly recommended. You will need to develop and validate this

method for your specific conditions to ensure the accuracy and precision of your measurements and to check

for any degradation products that might form during processing or storage [4].

Important Notes and Next Steps
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Data Limitations: The solubility and stability data for N-Undecanoylglycine is not available in the

accessed literature. The values provided are predictions, and the methodologies are generalized from
pharmaceutical best practices.

Experimental Necessity: You will likely need to conduct foundational experiments to determine
the exact solubility profile and stability behavior of N-Undecanoylglycine under your specific

experimental conditions.
Biological Context: N-Undecanoylglycine is a bacterial metabolite sensed by the immune system

via the vomeronasal receptor Vmn2r26 on intestinal Tuft-2 cells, which initiates an antimicrobial
pathway [5]. This biological role may provide context for your research goals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [N-Undecanoylglycine Basic Properties & Solubility]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b597890#n-

undecanoylglycine-solubility-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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